Cas no 67667-62-3 (De-O-methylacetovanillochromene)

De-O-methylacetovanillochromene Properties

Names and Identifiers

• De-O-methylacetovanillochromene
• 1-(8-Hydroxy-2,2-dimethyl-2H-chromen-6-yl)ethanone
• DE-OMETHYLACETOVANILLOCHROMENE
• 6-Acetyl-8-hydroxy-2
• [ "6-Acetyl-8-hydroxy-2", "2-dimethylchromene" ]
• 1-(8-Hydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)ethanone
• FS-8950
• 67667-62-3
• 1-(8-HYDROXY-2,2-DIMETHYLCHROMEN-6-YL)ETHANONE
• 6-acetyl-8-hydroxy-2,2-dimethylchromene
• 1-(8-Hydroxy-2,2-dimethyl-2H-chromen-6-yl)ethan-1-one
• AKOS032948498
• 1-(8-hydroxy-2,2-dimethyl-2h-chromen-6-yl)ethanone
• +Expand

• InChIKey： ZGQPPXFOPXPHJR-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H14O3/c1-8(14)10-6-9-4-5-13(2,3)16-12(9)11(15)7-10/h4-7,15H,1-3H3
• SMILES： CC(=O)C1=CC2=C(C(=C1)O)OC(C=C2)(C)C

Computed Properties

• Exact Mass: 218.094294304g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 218.094294304g/mol
• Heavy Atom Count: 16
• Complexity: 319
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 2.77900
• PSA: 46.53000
• Color/Form: Powder
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Natural Products and Extracts Plant Extracts Plant based Gonzalezia decurrens